Cas no 922837-20-5 (N-(6-ethyl-1,3-benzothiazol-2-yl)-4-(4-methylpiperidin-1-yl)sulfonyl-N-(pyridin-2-yl)methylbenzamide)

• Product Name: N-(6-ethyl-1,3-benzothiazol-2-yl)-4-(4-methylpiperidin-1-yl)sulfonyl-N-(pyridin-2-yl)methylbenzamide
• CAS No: 922837-20-5
• MF: C₂₈H₃₀N₄O₃S₂
• MW: 534.692803859711
• CID: 5498022
• Update Time: 2025-07-02

N-(6-ethyl-1,3-benzothiazol-2-yl)-4-(4-methylpiperidin-1-yl)sulfonyl-N-(pyridin-2-yl)methylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-(6-ethyl-1,3-benzothiazol-2-yl)-4-(4-methylpiperidin-1-yl)sulfonyl-N-(pyridin-2-ylmethyl)benzamide
• N-(6-ethyl-1,3-benzothiazol-2-yl)-4-(4-methylpiperidin-1-yl)sulfonyl-N-(pyridin-2-yl)methylbenzamide

• Inchi： 1S/C28H30N4O3S2/c1-3-21-7-12-25-26(18-21)36-28(30-25)32(19-23-6-4-5-15-29-23)27(33)22-8-10-24(11-9-22)37(34,35)31-16-13-20(2)14-17-31/h4-12,15,18,20H,3,13-14,16-17,19H2,1-2H3
• InChI Key： ZSRLIPBQQYLXLW-UHFFFAOYSA-N
• SMILES： C(N(C1=NC2=CC=C(CC)C=C2S1)CC1=NC=CC=C1)(=O)C1=CC=C(S(N2CCC(C)CC2)(=O)=O)C=C1

Additional information on N-(6-ethyl-1,3-benzothiazol-2-yl)-4-(4-methylpiperidin-1-yl)sulfonyl-N-(pyridin-2-yl)methylbenzamide

Comprehensive Overview of N-(6-ethyl-1,3-benzothiazol-2-yl)-4-(4-methylpiperidin-1-yl)sulfonyl-N-(pyridin-2-yl)methylbenzamide (CAS No. 922837-20-5)

N-(6-ethyl-1,3-benzothiazol-2-yl)-4-(4-methylpiperidin-1-yl)sulfonyl-N-(pyridin-2-yl)methylbenzamide (CAS No. 922837-20-5) is a sophisticated organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule, characterized by its benzothiazole and pyridine moieties, exhibits unique structural features that make it a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor or receptor modulator, given its complex sulfonamide and amide functional groups.

The compound's molecular weight and lipophilicity are critical factors influencing its bioavailability and pharmacokinetic properties. Recent studies have explored its interactions with enzymatic targets, shedding light on its mechanism of action. The presence of a 4-methylpiperidin-1-yl group enhances its binding affinity, while the 6-ethyl-1,3-benzothiazol-2-yl moiety contributes to its stability under physiological conditions. These attributes position it as a valuable tool for drug discovery and medicinal chemistry.

In the context of current trends, the demand for small-molecule therapeutics and precision medicine has driven interest in compounds like N-(6-ethyl-1,3-benzothiazol-2-yl)-4-(4-methylpiperidin-1-yl)sulfonyl-N-(pyridin-2-yl)methylbenzamide. Searches for "kinase inhibitors 2024" and "benzothiazole derivatives in drug development" reflect the growing curiosity about its applications. Additionally, its potential role in addressing neurodegenerative diseases and inflammatory disorders aligns with global health priorities.

The synthesis of this compound involves multi-step organic reactions, including sulfonylation and amide coupling, which are well-documented in recent literature. Analytical techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. Researchers emphasize the importance of structure-activity relationship (SAR) studies to optimize its efficacy and minimize off-target effects.

From an industrial perspective, CAS No. 922837-20-5 is often discussed in forums focusing on high-throughput screening and fragment-based drug design. Its compatibility with computational chemistry tools, such as molecular docking and quantitative structure-activity relationship (QSAR) modeling, further enhances its appeal. These methodologies accelerate the identification of lead compounds, reducing time and costs in preclinical development.

Environmental and regulatory considerations are also paramount. The compound's biodegradability and ecotoxicological profile are under evaluation to ensure compliance with green chemistry principles. Stakeholders are keen on understanding its safety data sheets (SDS) and handling protocols, which are essential for laboratory and industrial settings.

In summary, N-(6-ethyl-1,3-benzothiazol-2-yl)-4-(4-methylpiperidin-1-yl)sulfonyl-N-(pyridin-2-yl)methylbenzamide represents a cutting-edge compound with multifaceted applications. Its integration into targeted therapy and personalized medicine underscores its relevance in modern science. As research progresses, this molecule is poised to contribute significantly to advancements in life sciences and healthcare innovation.